Cas no 2137790-59-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137790-59-9
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5287762
• PubChem ID: 165445828
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137790-59-9
• EN300-680788
• N,5-dimethyloxolane-3-sulfonamide
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H13NO3S/c1-5-3-6(4-10-5)11(8,9)7-2/h5-7H,3-4H2,1-2H3
• InChI Key： ZAMWKRWVTMTMFC-UHFFFAOYSA-N
• SMILES： S(C1COC(C)C1)(NC)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 284.1±50.0 °C(Predicted)
• pka: 11.35±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

In-Depth Analysis of CAS No 2137790-59-9 and Its Applications in Modern Research

The compound identified by CAS No 2137790-59-9, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in the field.

One of the most frequently searched questions regarding CAS No 2137790-59-9 is its structural composition. Preliminary studies suggest that this compound features a complex heterocyclic framework, which may contribute to its stability and reactivity under specific conditions. Researchers are particularly interested in its potential role as a catalyst or intermediate in pharmaceutical synthesis, aligning with the growing demand for novel drug development.

Another hot topic tied to INDEX NAME NOT YET ASSIGNED is its environmental impact. With sustainability becoming a global priority, scientists are investigating whether this compound can be synthesized using green chemistry principles. Early findings indicate that water-based or solvent-free reactions may be viable, reducing waste and energy consumption—a key concern for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

From a commercial perspective, CAS No 2137790-59-9 has shown promise in material science applications. Its thermal stability and electronic properties make it a candidate for advanced polymers or semiconductor coatings, areas experiencing rapid growth due to the rise of electric vehicles and renewable energy technologies. Startups and established corporations alike are exploring patents involving this compound, signaling its potential market value.

Analytical techniques such as NMR spectroscopy and mass spectrometry have been critical in characterizing INDEX NAME NOT YET ASSIGNED. These methods help confirm purity levels and identify byproducts—a crucial step for quality control in large-scale production. Peer-reviewed studies emphasize the need for standardized protocols to ensure reproducibility across labs, addressing another common search query about validation methodologies.

Looking ahead, interdisciplinary collaborations could unlock further applications for CAS No 2137790-59-9. For instance, its compatibility with biodegradable materials might position it as a solution for single-use plastic alternatives, a sector gaining traction due to regulatory bans worldwide. Additionally, computational modeling (in silico studies) is being employed to predict its behavior in untested environments, saving time and resources in experimental phases.

In conclusion, while INDEX NAME NOT YET ASSIGNED remains under investigation, its versatility across pharmaceuticals, sustainable chemistry, and advanced materials underscores its scientific importance. Ongoing research will likely refine its nomenclature and expand its practical uses, making it a compound to watch in coming years.